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Compound of Interest

Compound Name: 1-Bromohexadecan-2-one

CAS No.: 21436-52-2

Cat. No.: B1602170

Get Quote

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 1-
Bromohexadecan-2-one

Abstract
1-Bromohexadecan-2-one (CAS No. 21436-52-2) is a long-chain aliphatic α-bromo ketone.

This class of compounds is distinguished by a bromine atom positioned on the carbon adjacent

(the α-carbon) to a carbonyl group. This specific arrangement of functional groups imparts a

unique and versatile reactivity profile, making α-bromo ketones highly valuable intermediates in

synthetic organic chemistry. The presence of a good leaving group (bromide) alpha to an

electron-withdrawing carbonyl function activates the molecule for a range of nucleophilic

substitution and elimination reactions. Coupled with a sixteen-carbon backbone, 1-
Bromohexadecan-2-one serves as a powerful building block for introducing long, lipophilic

chains in the synthesis of complex organic molecules, surfactants, and potential

pharmaceutical agents. This guide provides a comprehensive analysis of its chemical

properties, plausible synthetic routes, core reactivity, and potential applications for researchers

in drug development and materials science.

Physicochemical and Structural Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1602170#bc-rfq
https://www.benchchem.com/product/b1602170/docs?utm_src=pdf-body#1-bromohexadecan-2-one-chemical-properties
https://www.benchchem.com/product/b1602170/docs?utm_src=pdf-body#1-bromohexadecan-2-one-chemical-properties
https://www.benchchem.com/product/b1602170/docs?utm_src=pdf-body#1-bromohexadecan-2-one-chemical-properties
https://www.benchchem.com/product/b1602170/docs?utm_src=pdf-body#1-bromohexadecan-2-one-chemical-properties
https://www.benchchem.com/product/b1602170/docs?utm_src=pdf-body#1-bromohexadecan-2-one-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Bromohexadecan-2-one is a bifunctional molecule featuring a terminal bromomethyl group

and a ketone. The long C14 alkyl chain renders the molecule highly nonpolar and lipophilic,

while the α-bromo ketone moiety constitutes its primary reactive center. Available data

indicates it is a white solid at room temperature.[1]

Table 1: Physicochemical Properties of 1-Bromohexadecan-2-one

Property Value Source

CAS Number 21436-52-2 [1][2][3]

Molecular Formula C₁₆H₃₁BrO [3][4]

Molecular Weight 319.32 g/mol [3][4]

IUPAC Name 1-bromohexadecan-2-one [1][2]

Appearance White Powder [1]

Melting Point 55.5 - 61.5 °C [1]

Boiling Point (Predicted) 369.2 °C at 760 mmHg [4]

Density (Predicted) 1.054 g/cm³ [4]

Purity (Typical) ≥96.0% (by GC) [1]

SMILES
CCCCCCCCCCCCCCC(=O)C

Br
[1][5]

Synthesis and Mechanistic Insight
The most direct and established method for synthesizing α-bromo ketones is through the acid-

catalyzed α-halogenation of the corresponding ketone.[6][7] For 1-Bromohexadecan-2-one,

this involves the reaction of its precursor, hexadecan-2-one, with a suitable brominating agent

like molecular bromine (Br₂) in an acidic medium, such as acetic acid.[6]

The causality for this specific reaction lies in the keto-enol tautomerism. The acid catalyst

protonates the carbonyl oxygen, which significantly increases the rate of enol formation. This

enol tautomer is the active nucleophile in the reaction. The π-bond of the enol attacks the

electrophilic bromine, leading to the formation of the α-bromo ketone and regeneration of the
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acid catalyst.[7][8] The formation of the enol is the slow, rate-determining step of the reaction.

[9]

Hexadecan-2-one Protonated Ketone+ H+ (Catalyst)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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